molecular formula C12H13BrN2O2S B8463764 Ethyl 4-amino-2-bromo-3,6-dimethylthieno[2,3-b]pyridine-5-carboxylate

Ethyl 4-amino-2-bromo-3,6-dimethylthieno[2,3-b]pyridine-5-carboxylate

Cat. No.: B8463764
M. Wt: 329.21 g/mol
InChI Key: GXCKVACPMKVKCC-UHFFFAOYSA-N
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Description

Ethyl 4-amino-2-bromo-3,6-dimethylthieno[2,3-b]pyridine-5-carboxylate is a useful research compound. Its molecular formula is C12H13BrN2O2S and its molecular weight is 329.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H13BrN2O2S

Molecular Weight

329.21 g/mol

IUPAC Name

ethyl 4-amino-2-bromo-3,6-dimethylthieno[2,3-b]pyridine-5-carboxylate

InChI

InChI=1S/C12H13BrN2O2S/c1-4-17-12(16)8-6(3)15-11-7(9(8)14)5(2)10(13)18-11/h4H2,1-3H3,(H2,14,15)

InChI Key

GXCKVACPMKVKCC-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(N=C2C(=C1N)C(=C(S2)Br)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of ethyl 4-amino-3,6-dimethylthieno[2,3-b]pyridine-5-carboxylate (210 mg, 0.839 mmol) (Description 30) in DCM (4 mL), was added N-bromosuccinimide (164 mg, 0.923 mmol) and the resulting mixture stirred for 20 min at RT. The mixture was concentrated and purified by chromatography on silica gel, eluting with a gradient of 0-50% ethyl acetate in cyclohexane, to afford the title compound (261 mg). LCMS (A) m/z: 329/331 [M+1]+, Rt 1.20 min (acidic).
Quantity
210 mg
Type
reactant
Reaction Step One
Quantity
164 mg
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One

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